2-amino-1-(4-chlorophenyl)-N-(tetrahydrofuran-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

Specification

• Molecular Formula: C22H20ClN5O2
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 2-amino-1-(4-chlorophenyl)-N-(oxolan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• Standard InChI: InChI=1S/C22H20ClN5O2/c23-13-7-9-14(10-8-13)28-20(24)18(22(29)25-12-15-4-3-11-30-15)19-21(28)27-17-6-2-1-5-16(17)26-19/h1-2,5-10,15H,3-4,11-12,24H2,(H,25,29)
• Standard InChI Key: QEKWXBWBSIEZBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)C5=CC=C(C=C5)Cl)N

Introduction

Molecular Information

• Name: 2-amino-1-(4-chlorophenyl)-N-(tetrahydrofuran-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Molecular Formula: Not explicitly provided in the results but deduced from the name.

• Functional Groups:

  • Amino group (-NH2)

  • Chloro-substituted phenyl ring

  • Tetrahydrofuran moiety

  • Pyrroloquinoxaline core

  • Amide group (-CONH)

The presence of these groups suggests a molecule with diverse reactivity and potential biological activity.

Synthesis Pathways

Although specific synthesis routes for this compound were not detailed in the provided sources, similar heterocyclic compounds are typically synthesized through multi-step protocols involving:

• Cyclization Reactions: Formation of the pyrroloquinoxaline core via condensation of quinoxaline derivatives with pyrrole precursors.

• Amination and Functionalization: Introduction of amino groups and substitution on aromatic rings using reagents like amines or alkyl halides.

• Coupling with Tetrahydrofuran Moiety: Achieved via nucleophilic substitution or amidation reactions.

These steps often require catalysts (e.g., triethylamine) and solvents (e.g., ethanol or DMF) to facilitate bond formation.

Spectroscopic Characterization

Compounds like this are typically characterized using:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical environment of hydrogen and carbon atoms.

• Mass Spectrometry (MS): To verify molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): To identify functional groups like amides (C=O stretch) and amino groups (N-H stretch).

Pharmaceutical Potential

The compound's structural features suggest it may have applications in medicinal chemistry:

• The pyrroloquinoxaline core is known for its bioactivity, including anticancer, antimicrobial, and anti-inflammatory properties.

• The amide group enhances binding affinity to biological targets, making it a candidate for drug design.

Biological Activity

Similar compounds have been studied for:

• Anticancer Properties: Targeting enzymes like topoisomerases or kinases.

• Antimicrobial Effects: Inhibiting bacterial or fungal growth by disrupting cell wall synthesis or DNA replication.

• Anti-inflammatory Activity: Acting as inhibitors of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX).

Research Outlook

Further studies are needed to:

• Optimize synthetic pathways for higher yields and purity.

• Investigate pharmacokinetics and pharmacodynamics in biological systems.

• Explore structure-activity relationships (SAR) to enhance efficacy.

This compound represents a promising scaffold for future drug discovery efforts due to its versatile functionality and potential biological activity.